Cas no 1344914-95-9 (L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]-)

• Product Name: L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]-
• CAS No: 1344914-95-9
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 5240654
• Update Time: 2025-05-22

L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]-

• Inchi： 1S/C9H9BrN2O3/c1-5(9(14)15)12-8(13)7-3-2-6(10)4-11-7/h2-5H,1H3,(H,12,13)(H,14,15)/t5-/m0/s1
• InChI Key： BJOMPCIXUQNNBH-YFKPBYRVSA-N
• SMILES： C(O)(=O)[C@H](C)NC(C1=NC=C(Br)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]-

Research Brief on L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]- (CAS: 1344914-95-9): Recent Advances and Applications

L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]-, with the CAS number 1344914-95-9, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridinyl and alanine moieties, has been explored for its potential applications in drug discovery, enzyme inhibition, and as a building block for more complex molecular structures. Recent studies have focused on its synthesis, biochemical properties, and therapeutic potential, making it a subject of interest for researchers in medicinal chemistry and related disciplines.

One of the key areas of research involving L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]- is its role as an intermediate in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors. The bromo-pyridinyl group in the compound was found to enhance binding affinity to specific kinase targets, suggesting its potential in targeted cancer therapies. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its use in drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's interaction with proteases. The study revealed that L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]- acts as a selective inhibitor for certain cysteine proteases, which are implicated in various diseases, including parasitic infections and neurodegenerative disorders. The findings open new avenues for designing protease inhibitors with improved specificity and reduced off-target effects.

In addition to its therapeutic applications, recent research has also explored the compound's use in chemical biology tools. For instance, a 2023 study in ACS Chemical Biology utilized L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]- as a fluorescent probe to study protein-protein interactions. The bromo-pyridinyl moiety was modified to incorporate a fluorophore, enabling real-time visualization of dynamic biological processes. This innovative approach provides researchers with a powerful tool to investigate cellular mechanisms at the molecular level.

Despite these promising developments, challenges remain in the widespread adoption of L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]-. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed in future studies. However, the compound's versatility and unique chemical properties make it a valuable asset in the toolkit of researchers working at the intersection of chemistry and biology.

In conclusion, L-Alanine, N-[(5-bromo-2-pyridinyl)carbonyl]- (CAS: 1344914-95-9) represents a compelling area of research with diverse applications in drug discovery and chemical biology. Recent studies have underscored its potential as a therapeutic agent and a molecular probe, paving the way for further exploration. As research continues to unravel its full potential, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing next-generation pharmaceuticals.